Cas no 1794845-10-5 ({[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate)

{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate structure
1794845-10-5 structure
Product Name:{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
CAS No:1794845-10-5
MF:C17H15BrFNO4
MW:396.207707643509
CID:5323765
Update Time:2023-11-21

{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 2-((4-bromobenzyl)amino)-2-oxoethyl 3-fluoro-4-methoxybenzoate
    • 2-[(4-bromobenzyl)amino]-2-oxoethyl 3-fluoro-4-methoxybenzoate
    • STL195190
    • [2-[(4-bromophenyl)methylamino]-2-oxoethyl] 3-fluoro-4-methoxybenzoate
    • {[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
    • Inchi: 1S/C17H15BrFNO4/c1-23-15-7-4-12(8-14(15)19)17(22)24-10-16(21)20-9-11-2-5-13(18)6-3-11/h2-8H,9-10H2,1H3,(H,20,21)
    • InChI Key: UGLOKRFFKLRWCK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CNC(COC(C1C=CC(=C(C=1)F)OC)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 429
  • XLogP3: 3.4
  • Topological Polar Surface Area: 64.599

{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6609-4093-2μmol
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
2μmol
$57.0 2023-09-07
Life Chemicals
F6609-4093-5μmol
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
5μmol
$63.0 2023-09-07
Life Chemicals
F6609-4093-10μmol
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
10μmol
$69.0 2023-09-07
Life Chemicals
F6609-4093-20μmol
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
20μmol
$79.0 2023-09-07
Life Chemicals
F6609-4093-1mg
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
1mg
$54.0 2023-09-07
Life Chemicals
F6609-4093-2mg
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
2mg
$59.0 2023-09-07
Life Chemicals
F6609-4093-3mg
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
3mg
$63.0 2023-09-07
Life Chemicals
F6609-4093-4mg
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
4mg
$66.0 2023-09-07
Life Chemicals
F6609-4093-5mg
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
5mg
$69.0 2023-09-07
Life Chemicals
F6609-4093-10mg
{[(4-bromophenyl)methyl]carbamoyl}methyl 3-fluoro-4-methoxybenzoate
1794845-10-5
10mg
$79.0 2023-09-07
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd